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Compound of Interest

Compound Name: Isopropyl cinnamate

Cat. No.: B1632692 Get Quote

Essential Safety and Handling Guide for
Isopropyl Cinnamate
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of Isopropyl
Cinnamate in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Profile
Isopropyl cinnamate is a combustible liquid that can cause skin and eye irritation.[1]

Prolonged or repeated exposure may lead to skin sensitization or dermatitis.[1] While some

safety data sheets (SDS) do not classify it as hazardous under the 2012 OSHA Hazard

Communication Standard, others indicate potential hazards that necessitate careful handling.

[1][2][3]

Primary Routes of Exposure: Inhalation, ingestion, and direct contact with skin and eyes.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1][3]

Physical and Chemical Properties
A summary of key quantitative data for Isopropyl Cinnamate is provided below for easy

reference.
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Property Value Source(s)

Molecular Formula C₁₂H₁₄O₂ [1]

Molecular Weight 190.24 g/mol [1][4]

Appearance Colorless to pale yellow liquid [1][5][6]

Odor
Sweet, balsamic, cinnamon-

like
[1][6]

Boiling Point 268 - 273 °C (514.4 - 521.4 °F) [1][2][3]

Flash Point 94 - 110 °C (201.2 - 230 °F) [1][2][3]

Density ~1.02 g/mL at 25 °C [6]

Solubility
Insoluble in water; Soluble in

alcohol and organic solvents
[1][6][7]

Personal Protective Equipment (PPE) and
Engineering Controls
Adherence to the following PPE and engineering controls is mandatory to minimize exposure

and ensure safety.
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Control Specification Source(s)

Engineering Controls

Work in a well-ventilated area.

The use of a laboratory fume

hood is strongly

recommended.

[1][8]

Eye and Face Protection

Wear chemical safety goggles

or a face shield. Protection

must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

[1][2][9]

Skin Protection

Wear a lab coat and

appropriate chemical-resistant

gloves (e.g., Nitrile).

Impervious clothing should be

used when there is a risk of

splashing.

[1][2][8][10]

Respiratory Protection

Not typically required under

normal conditions with

adequate ventilation. If vapors

or mists are generated and

ventilation is insufficient, use a

NIOSH-approved respirator.

[1][2][10]

Step-by-Step Operational Plan for Handling
Routine Handling Procedure:

Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that an

eyewash station and safety shower are accessible.

Don PPE: Put on all required personal protective equipment, including a lab coat, safety

goggles, and chemical-resistant gloves.

Ventilation: Perform all manipulations of Isopropyl cinnamate inside a certified chemical

fume hood to minimize inhalation exposure.[8]
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Dispensing: Carefully dispense the required amount of the chemical, avoiding splashing.

Keep the container tightly closed when not in use.[2][5]

Heating: Keep away from heat, sparks, and open flames as it is a combustible liquid.[2][3]

Post-Handling: After use, wipe down the work area. Wash hands and any exposed skin

thoroughly with soap and water.[7]

Storage: Store Isopropyl cinnamate in a tightly sealed container in a cool, dry, and well-

ventilated area designated for flammable liquids.[1][2][5]

Emergency and Disposal Plans
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[2][5]

Skin Contact: Remove contaminated clothing and shoes. Wash the affected area

immediately with soap and plenty of water. Get medical attention if irritation develops.[2][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[2][5]

Ingestion: Do not induce vomiting. Clean the mouth with water and seek immediate medical

attention.[2][5]

Spill Response Protocol:

In the event of a spill, follow the workflow below. The primary objective is to contain and clean

the spill safely while protecting all personnel.
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Alert Personnel & 
 Evacuate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Don Appropriate PPE 
 (Gloves, Goggles, Respirator if needed)

Contain & Absorb Spill with 
 Inert Material (e.g., sand, vermiculite)

Collect Absorbed Material 
 into a Labeled, Closed Container

Decontaminate Spill Area

Dispose of Waste via 
 Hazardous Waste Program

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for Isopropyl Cinnamate Spill Response.
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Disposal Plan:

All waste containing Isopropyl cinnamate must be treated as hazardous waste.

Collection: Collect all chemical waste, including contaminated absorbent materials from

spills, in a suitable, clearly labeled, and tightly sealed container.[2][3]

Segregation: Do not mix with other waste streams unless explicitly permitted.

Disposal: Dispose of the waste through your institution's designated hazardous waste

management program. Adhere to all local, regional, and national regulations.[1] Do not pour

down the drain or release it into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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